![molecular formula C15H12BrF3N2O B4284515 N-(2-bromo-4-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea](/img/structure/B4284515.png)
N-(2-bromo-4-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea
Overview
Description
N-(2-bromo-4-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea, also known as BPTU, is a potent inhibitor of the enzyme soluble epoxide hydrolase (sEH). sEH is responsible for the metabolism of epoxyeicosatrienoic acids (EETs), which are important signaling molecules in the body. Inhibition of sEH has been shown to have a variety of beneficial effects, including anti-inflammatory, analgesic, and cardioprotective effects.
Mechanism of Action
N-(2-bromo-4-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea works by inhibiting sEH, which leads to increased levels of EETs. EETs have a variety of beneficial effects, including vasodilation, anti-inflammatory effects, and cardioprotective effects. By inhibiting sEH, N-(2-bromo-4-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea enhances the effects of EETs and leads to improved health outcomes.
Biochemical and physiological effects:
N-(2-bromo-4-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea has been shown to have a variety of biochemical and physiological effects. In animal models, N-(2-bromo-4-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea has been shown to reduce blood pressure, improve glucose tolerance, reduce inflammation, and protect against cardiac damage. These effects are likely due to the increased levels of EETs that result from sEH inhibition.
Advantages and Limitations for Lab Experiments
N-(2-bromo-4-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea is a useful tool for studying the effects of sEH inhibition in animal models. However, there are some limitations to its use. N-(2-bromo-4-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea is not selective for sEH and can also inhibit other enzymes, which can lead to off-target effects. Additionally, N-(2-bromo-4-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea has poor solubility in water, which can make dosing and administration challenging.
Future Directions
There are many potential future directions for research on N-(2-bromo-4-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea and sEH inhibition. One area of interest is the development of more selective sEH inhibitors that do not have off-target effects. Another area of interest is the development of more water-soluble sEH inhibitors that are easier to administer. Additionally, there is interest in studying the effects of sEH inhibition in human disease, as many of the studies to date have been done in animal models.
Scientific Research Applications
N-(2-bromo-4-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea has been extensively studied in animal models of various diseases, including hypertension, diabetes, and inflammation. In these models, N-(2-bromo-4-methylphenyl)-N'-[3-(trifluoromethyl)phenyl]urea has been shown to have a variety of beneficial effects, including reducing blood pressure, improving glucose tolerance, and reducing inflammation.
properties
IUPAC Name |
1-(2-bromo-4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]urea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrF3N2O/c1-9-5-6-13(12(16)7-9)21-14(22)20-11-4-2-3-10(8-11)15(17,18)19/h2-8H,1H3,(H2,20,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RELRMJWCDPZUCG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)NC2=CC=CC(=C2)C(F)(F)F)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrF3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.